Cas no 6299-36-1 ((3-Bromo-1H-indol-1-yl)(phenyl)methanone)

• Product Name: (3-Bromo-1H-indol-1-yl)(phenyl)methanone
• CAS No: 6299-36-1
• MF: C₁₅H₁₀BrNO
• MW: 300.15000295639
• CID: 513138
• PubChem ID: 239515
• Update Time: 2025-04-23

(3-Bromo-1H-indol-1-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-1H-indol-1-yl)(phenyl)methanone
• (3-bromoindol-1-yl)-phenylmethanone
• (3-bromoindol-1-yl)-phenyl-methanone
• (3-bromoindol-1-yl)phenyl-methanone
• 1-Benzoyl-3-brom-indol
• 1-benzoyl-3-bromo-indole
• 3-Brom-1-benzoyl-indol
• AC1L6397
• AC1Q26LP
• AR-1A4096
• CTK5B6964
• KST-1A7636
• NSC44639
• (3-bromoindol-1-yl)phenylmethanone
• DTXSID80286300
• NSC-44639
• 6299-36-1
• 1-benzoyl-3-bromo-1H-indole

• Inchi： 1S/C15H10BrNO/c16-13-10-17(14-9-5-4-8-12(13)14)15(18)11-6-2-1-3-7-11/h1-10H
• InChI Key： VVQNDQHNHOCKQO-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(C2C=CC=CC=2)=O)C2C=CC=CC=21

Computed Properties

• Exact Mass: 298.9946
• Monoisotopic Mass: 298.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 345.8°C at 760 mmHg
• Flash Point: 162.9°C
• Refractive Index: 1.65
• PSA: 22
• LogP: 4.09230

Additional information on (3-Bromo-1H-indol-1-yl)(phenyl)methanone

Comprehensive Guide to (3-Bromo-1H-indol-1-yl)(phenyl)methanone (CAS No. 6299-36-1): Properties, Applications, and Market Insights

(3-Bromo-1H-indol-1-yl)(phenyl)methanone, with CAS No. 6299-36-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromo-substituted indole derivative serves as a key intermediate in the synthesis of bioactive molecules, making it a valuable asset in modern drug discovery. Its unique molecular structure, featuring a phenylmethanone group attached to a 3-bromoindole core, offers versatile reactivity for further chemical modifications.

The growing demand for indole-based pharmaceuticals has propelled interest in this compound, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are actively exploring its potential in targeting cancer pathways and neurological disorders, aligning with current trends in personalized medicine. The 3-bromo substitution on the indole ring enhances its electron-withdrawing properties, making it particularly useful in palladium-catalyzed cross-coupling reactions—a hot topic in green chemistry applications.

From a synthetic chemistry perspective, (3-Bromo-1H-indol-1-yl)(phenyl)methanone demonstrates excellent stability under various reaction conditions while maintaining sufficient reactivity for further derivatization. This balance makes it ideal for high-throughput screening applications and combinatorial chemistry approaches. Recent publications highlight its utility in creating novel heterocyclic compounds with potential therapeutic benefits, addressing the pharmaceutical industry's need for innovative molecular scaffolds.

The compound's physicochemical properties include a molecular weight of 300.15 g/mol and characteristic absorption in the UV-visible spectrum, which facilitates analytical detection and quality control. Its crystalline form and well-defined melting point (typically 148-152°C) ensure reproducible results in research applications. These features make CAS 6299-36-1 particularly valuable for standardization in medicinal chemistry programs and academic investigations.

In the agrochemical sector, derivatives of (3-Bromo-1H-indol-1-yl)(phenyl)methanone are being evaluated for their potential as plant growth regulators and pest control agents. The indole nucleus mimics important plant hormones, while the bromo-substitution allows for targeted modifications to enhance bioavailability and environmental stability. This dual applicability positions the compound as an important building block in sustainable agriculture solutions—a rapidly growing market segment.

Quality specifications for 6299-36-1 typically require ≥95% purity by HPLC analysis, with strict controls on residual solvents and heavy metals. Advanced purification techniques such as recrystallization and column chromatography are commonly employed to meet pharmaceutical-grade standards. The compound's stability profile allows for long-term storage under appropriate conditions, making it convenient for inventory management in research facilities.

From a commercial perspective, the global market for indole derivatives like (3-Bromo-1H-indol-1-yl)(phenyl)methanone is experiencing steady growth, driven by increased R&D investment in life sciences. Manufacturers are responding to this demand by optimizing synthetic routes to improve yield and reduce production costs. The compound's versatility as a chemical building block ensures its continued relevance across multiple scientific disciplines and industrial applications.

Environmental and safety considerations for handling CAS 6299-36-1 follow standard laboratory protocols for organic compounds. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. While not classified as highly hazardous, its brominated structure warrants careful waste management in accordance with local regulations—a critical consideration for sustainable chemistry practices.

Analytical characterization of (3-Bromo-1H-indol-1-yl)(phenyl)methanone typically involves techniques such as NMR spectroscopy (both 1H and 13C), mass spectrometry, and infrared spectroscopy. These methods provide comprehensive structural verification and purity assessment, essential for research reproducibility. The compound's distinctive spectral signatures facilitate its identification in complex reaction mixtures, supporting its use in methodological development studies.

Future research directions for this compound include exploration of its photophysical properties for materials science applications and investigation of its biological activity through advanced screening platforms. The continued evolution of catalysis technologies may further enhance its synthetic utility, potentially unlocking new applications in medicinal chemistry and beyond. As scientific understanding of indole-based systems deepens, 6299-36-1 is poised to remain an important tool for chemical innovation.

For researchers sourcing (3-Bromo-1H-indol-1-yl)(phenyl)methanone, verification of CAS No. 6299-36-1 and batch-specific analytical data is crucial. Reputable suppliers typically provide comprehensive certificates of analysis including chromatographic purity profiles and spectroscopic characterization. This documentation ensures material quality and supports regulatory compliance in various applications, from academic research to industrial-scale production.